Cas no 77614-39-2 (Benzeneacetic acid,4-[(5-bromo-2-thienyl)carbonyl]-a-methyl-)

Benzeneacetic acid,4-[(5-bromo-2-thienyl)carbonyl]-a-methyl- structure
77614-39-2 structure
Product Name:Benzeneacetic acid,4-[(5-bromo-2-thienyl)carbonyl]-a-methyl-
CAS No:77614-39-2
MF:C14H11BrO3S
MW:339.204342126846
CID:563831
PubChem ID:3060061
Update Time:2025-04-19

Benzeneacetic acid,4-[(5-bromo-2-thienyl)carbonyl]-a-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,4-[(5-bromo-2-thienyl)carbonyl]-a-methyl-
    • 4-((5-Bromo-2-thienyl)carbonyl)-alpha-methylbenzeneacetic acid
    • 2-[4-(5-bromothiophene-2-carbonyl)phenyl]propanoic acid
    • DTXSID30998825
    • Benzeneacetic acid, 4-((5-bromo-2-thienyl)carbonyl)-alpha-methyl-
    • 77614-39-2
    • Inchi: 1S/C14H11BrO3S/c1-8(14(17)18)9-2-4-10(5-3-9)13(16)11-6-7-12(15)19-11/h2-8H,1H3,(H,17,18)
    • InChI Key: MIDVSBUJTYXYLJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(C2C=CC(=CC=2)C(C(=O)O)C)=O)S1

Computed Properties

  • Exact Mass: 337.961
  • Monoisotopic Mass: 337.961
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 82.6Ų

Experimental Properties

  • Density: 1.556
  • Boiling Point: 488.6°C at 760 mmHg
  • Flash Point: 249.3°C
  • Refractive Index: 1.633

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